Cas no 1306607-09-9 (3-{(6-methylpyridin-3-yl)oxymethyl}benzoic acid)

• Product Name: 3-{(6-methylpyridin-3-yl)oxymethyl}benzoic acid
• CAS No: 1306607-09-9
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 4587279
• Update Time: 2025-05-19

3-{(6-methylpyridin-3-yl)oxymethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(6-methylpyridin-3-yl)oxy]methyl}benzoic acid
• 3-{(6-methylpyridin-3-yl)oxymethyl}benzoic acid

• Inchi： 1S/C14H13NO3/c1-10-5-6-13(8-15-10)18-9-11-3-2-4-12(7-11)14(16)17/h2-8H,9H2,1H3,(H,16,17)
• InChI Key： YUBDHBCHHWPSJE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(COC2=CC=C(C)N=C2)=C1

Experimental Properties

• Color/Form: Not available
• Density: 1.2±0.1 g/cm3
• Melting Point: 166-168 °C
• Boiling Point: 437.9±40.0 °C at 760 mmHg
• Flash Point: 218.6±27.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-{(6-methylpyridin-3-yl)oxymethyl}benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-{(6-methylpyridin-3-yl)oxymethyl}benzoic acid

3-{(6-Methylpyridin-3-yl)oxymethyl}benzoic Acid: A Comprehensive Overview

3-{(6-Methylpyridin-3-yl)oxymethyl}benzoic acid (CAS No. 1306607-09-9) is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique combination of a benzoic acid moiety and a 6-methylpyridine ring connected via an oxygen atom, exhibits intriguing chemical properties and potential biological activities. Recent advancements in synthetic methodologies and computational modeling have further elucidated its structure-function relationships, making it a subject of interest for both academic and industrial research.

The molecular structure of 3-{(6-methylpyridin-3-yl)oxymethyl}benzoic acid is defined by its two primary functional groups: the benzoic acid group (-COOH) and the 6-methylpyridine ring. The benzoic acid group contributes to the compound's acidity and potential for forming hydrogen bonds, while the 6-methylpyridine ring introduces aromaticity and electronic effects that influence the compound's reactivity. The oxygen atom linking these two groups acts as a bridge, facilitating interactions between the two moieties. This structural arrangement not only imparts stability to the molecule but also opens up possibilities for diverse chemical transformations.

Recent studies have focused on the synthesis of 3-{(6-methylpyridin-3-yl)oxymethyl}benzoic acid, employing various strategies such as Suzuki coupling, Stille coupling, and nucleophilic aromatic substitution. These methods have been optimized to achieve higher yields and better purity, which are critical for applications in drug discovery and material science. For instance, researchers have reported the use of palladium-catalyzed cross-coupling reactions to construct the carbon-oxygen bond efficiently. Such advancements highlight the importance of this compound as a versatile building block in organic synthesis.

In terms of biological activity, 3-{(6-methylpyridin-3-yl)oxymethyl}benzoic acid has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. Its ability to interact with biological targets is attributed to its unique combination of hydrophilic and hydrophobic regions, which allows for favorable binding interactions. For example, recent findings suggest that this compound may inhibit certain kinases involved in cellular signaling pathways, making it a potential lead molecule for anti-cancer drug development.

The application of computational chemistry tools has further enhanced our understanding of 3-{(6-methylpyridin-3-yl)oxymethyl}benzoic acid's properties. Molecular docking studies have revealed key interactions between the compound and target proteins, providing insights into its mechanism of action. Additionally, quantum mechanical calculations have been employed to study the electronic structure of the molecule, shedding light on its reactivity under different conditions.

From an environmental perspective, the synthesis and disposal of CAS No. 1306607-09-9 must adhere to strict safety protocols to minimize ecological impact. Researchers are actively exploring green chemistry approaches to synthesize this compound using renewable resources and energy-efficient methods. Such efforts align with global sustainability goals while ensuring the continued exploration of this compound's potential applications.

In conclusion, 3-{(6-methylpyridin-3-yl)oxymethyl}benzoic acid (CAS No. 1306607-09-9) stands out as a multifaceted organic compound with significant implications in both academic research and industrial applications. Its unique structure, coupled with recent advances in synthesis and biological evaluation, positions it as a valuable tool in drug discovery and materials science. As research continues to unfold, this compound is likely to contribute even more to our understanding of complex chemical systems and their practical applications.